Cas no 83221-60-7 (4-[[4-[[6-anilino-1-hydroxy-3-sulpho-2-naphthyl]azo]-1-naphthyl]azo]naphthalene-1,6-disulphonic acid, ammonium sodium salt)
![4-[[4-[[6-anilino-1-hydroxy-3-sulpho-2-naphthyl]azo]-1-naphthyl]azo]naphthalene-1,6-disulphonic acid, ammonium sodium salt structure](https://www.kuujia.com/scimg/cas/83221-60-7x500.png)
83221-60-7 structure
Product name:4-[[4-[[6-anilino-1-hydroxy-3-sulpho-2-naphthyl]azo]-1-naphthyl]azo]naphthalene-1,6-disulphonic acid, ammonium sodium salt
CAS No:83221-60-7
MF:C36H29N6NaO10S3
MW:824.834435224533
CID:726827
4-[[4-[[6-anilino-1-hydroxy-3-sulpho-2-naphthyl]azo]-1-naphthyl]azo]naphthalene-1,6-disulphonic acid, ammonium sodium salt Chemical and Physical Properties
Names and Identifiers
-
- 1,6-Naphthalenedisulfonicacid,4-[2-[4-[2-[1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl]diazenyl]-1-naphthalenyl]diazenyl]-,ammonium sodium salt (1:?:?)
- 4-[[4-[[6-anilino-1-hydroxy-3-sulpho-2-naphthyl]azo]-1-naphthyl]azo]naphthalene-1,6-disulphonic acid, ammonium sodium salt
- 4-((4-((6-Anilino-1-hydroxy-3-sulpho-2-naphthyl)azo)-1-naphthyl)azo)naphthalene-1,6-disulphonic acid, ammonium sodium salt
- 1,6-Naphthalenedisulfonic acid, 4-((4-((1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl)azo)-1-naphthalenyl)azo)-, ammonium sodium salt
- CID 136144574
- 1,6-Naphthalenedisulfonic acid, 4-[[4-[[1-hydroxy-6-(phenylamino) -3-sulfo-2-naphthalenyl]azo]-1-naphthalenyl ]azo]-, ammonium sodium salt
- Einecs 280-238-1
-
- Inchi: 1S/C36H25N5O10S3.H3N.Na/c42-36-25-12-10-23(37-22-6-2-1-3-7-22)18-21(25)19-34(54(49,50)51)35(36)41-40-31-15-14-30(26-8-4-5-9-27(26)31)38-39-32-16-17-33(53(46,47)48)28-13-11-24(20-29(28)32)52(43,44)45;;/h1-20,37,42H,(H,43,44,45)(H,46,47,48)(H,49,50,51);1H3;/q;;+1/p+1/b39-38+,41-40+;;
- InChI Key: LIDITBUXMUACFJ-WEUAPPMUSA-O
- SMILES: S(C1C=CC(=C2C=C(C=CC2=1)S(=O)(=O)O)/N=N/C1=CC=C(C2C=CC=CC=21)/N=N/C1=C(C2C=CC(=CC=2C=C1S(=O)(=O)O)NC1C=CC=CC=1)O)(=O)(=O)O.[Na+].[NH4+]
Computed Properties
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 56
- Rotatable Bond Count: 9
- Complexity: 1690
- Topological Polar Surface Area: 271
4-[[4-[[6-anilino-1-hydroxy-3-sulpho-2-naphthyl]azo]-1-naphthyl]azo]naphthalene-1,6-disulphonic acid, ammonium sodium salt Related Literature
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Robin T. Macaluso,Benjamin K. Greve Dalton Trans., 2012,41, 14225-14235
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Hyun-Ouk Kim,Woonsung Na,Jong-Woo Lim,Geunseon Park,Chaewon Park,Hwunjae Lee,Aram Kang,Seungjoo Haam,Inho Choi,Jung-Taek Kang,Daesub Song J. Mater. Chem. B, 2020,8, 2476-2482
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3. Atomic-layered Pt clusters on S-vacancy rich MoS2−x with high electrocatalytic hydrogen evolution†Jiafu Chen Chem. Commun., 2021,57, 7011-7014
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Penghui Ni,Jing Tan,Rong Li,Huawen Huang,Feng Zhang,Guo-Jun Deng RSC Adv., 2020,10, 3931-3935
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Jinlong Zhang,Lu Zhu,Kang Shen,Huameng Yang,Xiao-Chun Hang,Gaoxi Jiang Chem. Sci., 2019,10, 1070-1074
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